Cas no 5471-86-3 ( )

  structure
  structure
Product Name: 
CAS No:5471-86-3
MF:C11H14O
MW:162.228263378143
CID:942687
PubChem ID:231761
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-(2-methylprop-2-enoxy)benzene
    • (2'-methylallyl)(4-methyl-phenyl)aether
    • 1-methyl-4-(2-methylallyloxy)benzene
    • 1-methyl-4-[(2-methylprop-2-en-1-yl)oxy]benzene
    • 3-p-Tolyloxy-2-methyl-propen-(1)
    • 4-Methallyloxy-toluol
    • AC1L5MDW
    • AC1Q56UY
    • AR-1C4582
    • CTK5A2415
    • methallyl 4-methylphenyl ether
    • methallyl-p-tolyl ether
    • Methallyl-p-tolyl-aether
    • NSC28468
    • SureCN8161826
    • 5471-86-3
    • SCHEMBL8161826
    • DTXSID90282853
    • AKOS008948968
    • NSC-28468
    •  
    • Inchi: 1S/C11H14O/c1-9(2)8-12-11-6-4-10(3)5-7-11/h4-7H,1,8H2,2-3H3
    • InChI Key: DASHSMQYVMTAHW-UHFFFAOYSA-N
    • SMILES: O(CC(=C)C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 2.94990
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.